Cas no 2248304-68-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methoxyphenyl)cyclohexane-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methoxyphenyl)cyclohexane-1-carboxylate
• CAS No: 2248304-68-7
• MF: C₂₂H₂₁NO₅
• MW: 379.405846357346
• CID: 6139271
• PubChem ID: 165726986
• Update Time: 2025-07-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methoxyphenyl)cyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248304-68-7
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methoxyphenyl)cyclohexane-1-carboxylate
• EN300-6522887

• Inchi： 1S/C22H21NO5/c1-27-18-12-6-5-11-17(18)22(13-7-2-8-14-22)21(26)28-23-19(24)15-9-3-4-10-16(15)20(23)25/h3-6,9-12H,2,7-8,13-14H2,1H3
• InChI Key： CKDZVDDBEPRGMH-UHFFFAOYSA-N
• SMILES： O(C(C1(C2C=CC=CC=2OC)CCCCC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 379.14197277g/mol
• Monoisotopic Mass: 379.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methoxyphenyl)cyclohexane-1-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methoxyphenyl)cyclohexane-1-carboxylate (CAS No. 2248304-68-7) and Its Applications in Modern Chemical Biology

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methoxyphenyl)cyclohexane-1-carboxylate, identified by the CAS number 2248304-68-7, represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular imaging. The unique combination of heterocyclic and aromatic moieties in its structure imparts distinct biochemical properties that make it a valuable candidate for further exploration.

At the core of this compound's appeal lies its structural complexity, which includes a 1,3-dioxo scaffold linked to a dihydro-1H-isoindol ring system. This configuration is not only aesthetically pleasing from a chemical perspective but also suggests functional versatility. The presence of a cyclohexane-1-carboxylate moiety further enhances its potential utility, providing a site for further derivatization and modification. Such structural features are often exploited in the design of bioactive molecules, where specific functional groups dictate interactions with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, making it more accessible for academic and industrial research. The synthesis involves multi-step reactions that showcase the ingenuity of modern organic methodologies. For instance, the construction of the isoindol core requires precise control over reaction conditions to ensure high yield and purity. These synthetic strategies are critical for producing sufficient quantities of the compound for downstream applications.

In the realm of chemical biology, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methoxyphenyl)cyclohexane-1-carboxylate has been investigated for its potential as a tool compound in understanding enzyme mechanisms and receptor binding dynamics. The dihydroisoindol moiety is particularly interesting because it mimics natural product scaffolds that have demonstrated biological activity across various therapeutic areas. Additionally, the methoxyphenyl group introduces hydrophobicity and electronic properties that can modulate interactions with biological targets.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural motifs to develop novel derivatives with enhanced binding affinity or selectivity. For example, modifications at the cyclohexane carboxylate position can introduce additional functional groups that fine-tune physicochemical properties such as solubility and metabolic stability. Such derivatization efforts are essential for optimizing drug-like characteristics before moving into preclinical studies.

The pharmaceutical industry has taken note of compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methoxyphenyl)cyclohexane-1-carboxylate, particularly due to their potential in addressing unmet medical needs. Ongoing research suggests that derivatives of this molecule may exhibit activity against targets involved in inflammatory diseases, neurodegeneration, and cancer. The ability to modulate these pathways through small-molecule intervention holds significant promise for developing next-generation therapeutics.

Molecular modeling studies have played a crucial role in understanding how this compound interacts with biological targets at the atomic level. Computational approaches have revealed insights into binding modes and key interaction points, guiding experimental design and optimization efforts. These simulations often highlight the importance of subtle structural features, such as hydrogen bonding networks or hydrophobic pockets, which are critical for achieving high-affinity binding.

The versatility of CAS No. 2248304-68-7 extends beyond traditional pharmacological applications. Its unique structural attributes make it an attractive candidate for use in materials science and nanotechnology. For instance, functionalized derivatives could serve as building blocks for designing smart materials with tunable electronic properties or as components in drug delivery systems targeting specific cellular compartments.

As research continues to uncover new applications for this compound, collaborations between academia and industry will be essential for translating laboratory findings into tangible benefits for society. The open sharing of data and methodologies will foster innovation and accelerate progress in chemical biology and drug discovery. The future looks promising as scientists continue to explore the full potential of molecules like 1-(2-methoxyphenyl)cyclohexane-1-carboxylate derivatives.

In conclusion, 2248304-68 represents a cornerstone in modern chemical biology research due to its structural complexity and functional diversity. Its synthesis provides a testament to the advances in organic chemistry techniques while offering a platform for developing novel bioactive molecules. As our understanding of biological systems grows more sophisticated, compounds like this will continue to play a pivotal role in advancing therapeutic strategies across multiple disease areas.